Cas no 40711-34-0 (2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester)

2,5-Dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester is a pyrazole derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive ester group and a pyrazole core, making it a versatile building block for heterocyclic compounds. The compound exhibits stability under standard conditions and is soluble in common organic solvents, facilitating its use in various reactions. Its ethyl ester moiety enhances reactivity in nucleophilic substitution and condensation reactions. This intermediate is particularly valuable in the development of biologically active molecules, including potential agrochemicals and medicinal compounds. Proper handling requires standard laboratory precautions due to its chemical reactivity.
2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester structure
40711-34-0 structure
Product Name:2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester
CAS No:40711-34-0
MF:C7H10N2O3
MW:170.165901660919
MDL:MFCD16620161
CID:841076
Update Time:2026-04-29

2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester
    • 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-2-methyl-5-oxo-, ethyl ester
    • 3-Hydroxy-1-methyl-5-pyrazolcarbonsaeure-ethylester
    • ethyl 2,5-dihydro-2-methyl-5-oxo-1H-pyrazole-3-carboxylate
    • ethyl 2-methyl-5-oxo-1H-pyrazole-3-carboxylate
    • 2-Methyl-3-carbaethoxy-3-pyrazolin-5-on
    • 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid ethyl ester
    • AC1LCZ4V
    • AK-68284
    • Ethyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate
    • ethyl 3-hydroxy-1-methyl-1H-pyrazole-5-carboxylate
    • KB-252681
    • SureCN1850876
    • MDL： MFCD16620161
    • Inchi： InChI=1S/C7H10N2O3/c1-3-12-7(11)5-4-6(10)8-9(5)2/h4H,3H2,1-2H3,(H,8,10)
    • InChI Key： YMBWWRQULHMZBY-UHFFFAOYSA-N
    • SMILES： CCOC(=O)C1=CC(=NN1C)O

Computed Properties

  • Exact Mass: 170.0692
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 58.64

2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM187825-1g
ethyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate
 40711-34-0 95%
1g
 $729 2021-08-05
Chemenu
CM187825-1g
ethyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate
 40711-34-0 95%
1g
 $307 2023-02-02
Alichem
A049003822-1g
Ethyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate
 40711-34-0 95%
1g
 $621.72 2023-09-02
Advanced ChemBlocks
A-682-250MG
2,5-Dihydro-2-methyl-5-oxo-1H-pyrazole-3-carboxylic acid ethyl ester
 40711-34-0 95%
250MG
 $100 2023-09-15
Advanced ChemBlocks
A-682-1G
2,5-Dihydro-2-methyl-5-oxo-1H-pyrazole-3-carboxylic acid ethyl ester
 40711-34-0 95%
1G
 $185 2023-09-15
Advanced ChemBlocks
A-682-5G
2,5-Dihydro-2-methyl-5-oxo-1H-pyrazole-3-carboxylic acid ethyl ester
 40711-34-0 95%
5G
 $650 2023-09-15
1PlusChem
1P00CMHS-250mg
2,5-DIHYDRO-2-METHYL-5-OXO-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
 40711-34-0 95%
250mg
 $170.00 2024-05-03
1PlusChem
1P00CMHS-1g
2,5-DIHYDRO-2-METHYL-5-OXO-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
 40711-34-0 95%
1g
 $358.00 2024-05-03
1PlusChem
1P00CMHS-5g
2,5-DIHYDRO-2-METHYL-5-OXO-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
 40711-34-0 95%
5g
 $884.00 2024-05-03
A2B Chem LLC
AF88224-250mg
Ethyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate
 40711-34-0 95%
250mg
 $126.00 2024-04-20

2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:40711-34-0)2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester
Order Number:A1226964
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:24
Price ($):239
Email:sales@amadischem.com

2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester Related Literature

Related Categories

40711-34-0 (2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:40711-34-0)2,5-dihydro-2-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester
A1226964
Purity:99%
Quantity:1g
Price ($):239
Email